Cas no 1193388-64-5 (N-(piperidin-4-yl)pyridin-2-amine dihydrochloride)

• Product Name: N-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• CAS No: 1193388-64-5
• MF: C₁₀H₁₇Cl₂N₃
• MW: 250.168080091476
• CID: 2620919
• PubChem ID: 21978282
• Update Time: 2025-11-02

N-(piperidin-4-yl)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• N-(Piperidin-4-yl)pyridin-2-amine 2HCl
• F8887-7210
• 1193388-64-5
• CS-0270565
• AKOS026741940
• EN300-52359
• KS-7060
• N-(piperidin-4-yl)pyridin-2-aminedihydrochloride
• N-piperidin-4-ylpyridin-2-amine;dihydrochloride

• MDL： MFCD12913097
• Inchi： 1S/C10H15N3.2ClH/c1-2-6-12-10(3-1)13-9-4-7-11-8-5-9;;/h1-3,6,9,11H,4-5,7-8H2,(H,12,13);2*1H
• InChI Key： PQDGQOLXEOEJOR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(CC1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 249.0799529Da
• Monoisotopic Mass: 249.0799529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 328.0±32.0 °C at 760 mmHg
• Flash Point: 152.2±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(piperidin-4-yl)pyridin-2-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(piperidin-4-yl)pyridin-2-amine dihydrochloride

N-(piperidin-4-yl)pyridin-2-amine Dihydrochloride (CAS 1193388-64-5): A Comprehensive Overview

N-(piperidin-4-yl)pyridin-2-amine dihydrochloride (CAS 1193388-64-5) is a significant chemical compound widely used in pharmaceutical research and drug discovery. This compound, often referred to as a piperidine-pyridine derivative, has garnered attention due to its potential applications in medicinal chemistry and biological studies. Its unique molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical properties of N-(piperidin-4-yl)pyridin-2-amine dihydrochloride include a molecular formula of C₁₀H₁₅N₃·2HCl and a molecular weight of approximately 250.17 g/mol. The compound is typically supplied as a white to off-white crystalline powder, soluble in water and polar organic solvents. Its stability under standard laboratory conditions makes it suitable for various research applications.

One of the key reasons for the growing interest in N-(piperidin-4-yl)pyridin-2-amine dihydrochloride is its role in the development of central nervous system (CNS) therapeutics. Researchers are exploring its potential as a building block for neurological drugs, particularly those targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. This aligns with the current healthcare trends focusing on brain health and cognitive enhancement.

In addition to its pharmaceutical applications, N-(piperidin-4-yl)pyridin-2-amine dihydrochloride is also utilized in academic research and chemical synthesis. Its piperidine moiety is a common feature in many drug-like molecules, making it a valuable scaffold for structure-activity relationship (SAR) studies. This has led to its inclusion in numerous high-throughput screening libraries.

The safety profile of N-(piperidin-4-yl)pyridin-2-amine dihydrochloride is well-documented, with standard handling procedures recommended for laboratory use. It is essential to follow good laboratory practices (GLP) when working with this compound to ensure occupational safety and environmental protection. Proper storage conditions, including protection from moisture and light, are crucial for maintaining its stability.

From a market perspective, the demand for N-(piperidin-4-yl)pyridin-2-amine dihydrochloride is expected to grow, driven by the expanding pharmaceutical industry and increasing investments in drug discovery. The compound's versatility and relevance to cutting-edge research make it a sought-after chemical intermediate for both academic and industrial applications.

For researchers and scientists looking to explore the potential of N-(piperidin-4-yl)pyridin-2-amine dihydrochloride, it is essential to source the compound from reputable suppliers. Quality assurance, including analytical data such as HPLC purity and NMR spectra, should be verified to ensure the reliability of experimental results. This is particularly important for preclinical studies and lead optimization processes.

In summary, N-(piperidin-4-yl)pyridin-2-amine dihydrochloride (CAS 1193388-64-5) is a promising chemical entity with diverse applications in pharmaceutical research and drug development. Its unique structural features and potential therapeutic relevance make it a compound of significant interest in the scientific community. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing medical science.